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Compound of Interest

5-Methoxy-2H-chromene-3-
Compound Name:

carbaldehyde
CAS No.: 57543-41-6
Cat. No.: B3065693

Get Quote

Executive Summary & Scaffold Significance

In modern medicinal chemistry and organic synthesis, 5-Methoxy-2H-chromene-3-
carbaldehyde (CAS: 57543-41-6) has emerged as a highly versatile and privileged building
block. The architectural brilliance of this scaffold lies in its orthogonal reactivity: the methoxy
group at the C-5 position acts as a strong electron-donating moiety, enriching the electron
density of the benzopyran ring, while the C-3 formyl group paired with the C-2/C-3 double bond
creates a highly reactive a,3-unsaturated Michael acceptor.

This dual reactivity allows the molecule to undergo a wide array of chemical transformations,
including Knoevenagel condensations, Friedlander annulations, and pyrazole cyclizations.
Consequently, it serves as a critical intermediate in the synthesis of complex heterocyclic
libraries, particularly in the development of antimicrobial, anti-inflammatory, and anticancer
agents 1.
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Physicochemical Profiling

Summarized below are the core physicochemical properties that dictate the handling and
reactivity of this intermediate.

Table 1: Physicochemical Properties of 5-Methoxy-2H-chromene-3-carbaldehyde

Property Value

Chemical Name 5-Methoxy-2H-chromene-3-carbaldehyde
CAS Number 57543-41-6

Molecular Formula C11H1003

Molecular Weight 190.20 g/mol

Appearance Light yellow to off-white crystalline solid

Aldehyde (-CHO), a,B-unsaturated double bond,

Methoxy-activated aromatic ring

Reactive Sites

Mechanistic Pathways & Synthetic Versatility

The synthetic utility of 5-Methoxy-2H-chromene-3-carbaldehyde is defined by its ability to act
as a central hub for divergent synthesis. The formyl group is highly susceptible to nucleophilic
attack by primary amines and hydrazines, while the adjacent double bond is primed for
intramolecular cyclization.

5-Methoxy-2H-chromene-3-carbaldehyde
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Caption: Downstream synthetic pathways utilizing 5-Methoxy-2H-chromene-3-carbaldehyde.

Experimental Protocols (Self-Validating Workflows)

As a best practice in synthetic methodology, every protocol must be treated as a self-validating

system where physical changes and intermediate monitoring dictate the progression of the
workflow.

Protocol A: Synthesis of the Scaffold via Vilsmeier-
Haack Formylation

The most efficient method for synthesizing 3-formylchromones is the Vilsmeier-Haack reaction
2. This one-pot reaction involves the formylation and cyclization of a substituted 2-
hydroxyacetophenone (or flavanone) using a Vilsmeier reagent generated in situ.
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1. Vilsmeier Reagent Prep

(DMF + POCI3 at 0-5 °C)

Dropwise, maintain <15 °C

2. Precursor Addition
(5-Methoxy-chromanone)

Heat to drive cyclization

3. Formylation & Cyclization
(Stir at 50-60 °C)

Hydrolyze iminium salt

4. Reaction Quenching
(Ice-water & Neutralization)

Precipitate crude product

5. Product Isolation
(Vacuum Filtration & Wash)

Remove water-soluble impurities

6. Final Purification

(Recrystallization from EtOH)
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Caption: Workflow for the Vilsmeier-Haack synthesis of 5-Methoxy-2H-chromene-3-
carbaldehyde.

Step-by-Step Methodology:

» Reagent Preparation: In a flame-dried round-bottom flask under an inert atmosphere, cool
anhydrous N,N-dimethylformamide (DMF) (3.0 eq) to 0-5 °C. Add phosphorus oxychloride
(POCI5) (3.0 eq) dropwise.

o Causality: The formation of the chloromethyleneiminium ion (Vilsmeier reagent) is highly
exothermic. Maintaining low temperatures prevents the violent decomposition of the
reagent into dimethylamine byproducts.

o Substrate Addition: Dissolve the 5-methoxy precursor (1.0 eq) in a minimal amount of
anhydrous DMF and add it dropwise to the Vilsmeier reagent, strictly maintaining the internal
temperature below 15 °C.

e Cyclization: Gradually heat the reaction mixture to 50—60 °C and stir for 2—4 hours.

o Causality: While formylation occurs readily at lower temperatures, elevated thermal energy
is required to overcome the activation barrier for the subsequent intramolecular
cyclization.

 In-Process Validation: Monitor the reaction via Thin Layer Chromatography (TLC) using
Hexane:EtOAc (7:3). The reaction is complete when the starting material spot disappears
and a distinct, lower Rf UV-active spot emerges.

e Quenching & Isolation: Cool the mixture to room temperature and pour it slowly over crushed
ice with vigorous stirring.

o Causality: The ice-water quench rapidly hydrolyzes the intermediate iminium salt to the
target aldehyde while precipitating the hydrophobic chromene product.

 Purification: Collect the solid by vacuum filtration, wash thoroughly with cold deionized water
to remove residual phosphoric acid, and recrystallize from absolute ethanol.

Protocol B: Synthesis of Pyrazole-Fused Chromenes
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Hydrazine derivatives react with the formyl group to create pyrazole-substituted chromones,
which are highly valued in drug discovery 3.

Step-by-Step Methodology:

Reaction Setup: Dissolve 5-Methoxy-2H-chromene-3-carbaldehyde (1.0 eq) in absolute
ethanol (40 mL per 0.01 mol).

e Nucleophile Addition: Add hydrazine hydrate (1.2 eq) dropwise at room temperature.
o Reflux: Heat the reaction mixture to reflux (approx. 78 °C) for 3—6 hours.

o Causality: Hydrazine acts as a bis-nucleophile. The primary amine attacks the formyl
group to form a Schiff base (hydrazone). Reflux conditions provide the energy required for
the secondary nitrogen to undergo an intramolecular Michael-type addition to the a,3-
unsaturated double bond, yielding the closed pyrazole ring.

« |solation: Allow the mixture to cool to room temperature. Pour into a beaker containing
crushed ice and dilute HCI.

o Causality: The acidic quench neutralizes unreacted hydrazine and facilitates the
precipitation of the pyrazole derivative. Filter and wash with water.

Protocol C: Knoevenagel Condensation for Coumarin
Hybrids

The formyl group acts as an excellent electrophile for Knoevenagel condensations with active
methylene compounds 4.

Step-by-Step Methodology:

e Reaction Setup: Combine 5-Methoxy-2H-chromene-3-carbaldehyde (1.0 eq) and diethyl
malonate (1.1 eq) in dichloromethane or ethanol.

» Catalysis: Add catalytic piperidine (0.1 eq).
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o Causality: Piperidine acts as an organocatalyst. It is preferred over stronger inorganic
bases (like NaOH) because it efficiently deprotonates the active methylene to form a
resonance-stabilized carbanion without causing base-catalyzed degradation or ring-
opening of the chromene scaffold.

 Stirring: Stir at room temperature for 4—8 hours, monitoring by TLC. The Knoevenagel adduct
typically yields a highly fluorescent spot under 365 nm UV light.

« |solation: Remove the solvent under reduced pressure and purify via silica gel column
chromatography.

Quantitative Data & Optimization Parameters

To ensure reproducibility across different laboratory environments, the following optimization
parameters should be adhered to when utilizing this intermediate. Careful optimization of
temperature is crucial to prevent the loss of the formyl group or degradation 5.

Table 2: Optimization Parameters for Downstream Reactions

. Reagents / Optimal Typical Yield
Reaction Type Temp (°C)
Catalysts Solvent (%)
Pyrazole Hydrazine Ethanol / Acetic
. ) 78 (Reflux) 65 - 85
Annulation Hydrate Acid
Knoevenagel Active Methylene  Dichloromethane
_ o 25-80 70 - 90
Condensation + Piperidine / EtOH
Schiff Base Primary Anilines Methanol /
_ 65 - 130 60 - 84
Formation + TFA DMSO

Troubleshooting Guide

e Issue: Incomplete cyclization during Vilsmeier-Haack.

o Cause: Inactive Vilsmeier reagent due to moisture contamination.

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC7504641/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3065693?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Applicat?qn

Check Availability & Pricing

o Solution: Ensure strictly anhydrous conditions. Use freshly opened/distilled POCIs and dry
DMF.

e |Issue: Tar formation or dark product color during pyrazole synthesis.

o Cause: Overheating or the presence of excess hydrazine leading to side-reactions and
decomposition.

o Solution: Strictly control equivalence (1.2 eq max), avoid excessive heating, and purify the
crude product using column chromatography rather than simple recrystallization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Note: 5-Methoxy-2H-chromene-3-
carbaldehyde as a Privileged Chemical Intermediate]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b3065693/docs#application-note-5-
methoxy-2h-chromene-3-carbaldehyde-as-a-privileged-chemical-intermediate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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